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Abstract
This application note provides a detailed protocol for the experimental determination of the

detonation velocity of 1,3,5-triazido-2,4,6-trinitrobenzene (TATNB), a powerful and sensitive

high explosive. The methodology leverages a combination of robust ionization probe

techniques and high-resolution streak camera imaging to ensure accurate and reliable data

collection. This document is intended for researchers and scientists in the fields of energetic

materials and detonation physics. Given the hazardous nature of TATNB, all procedures must

be conducted in a specialized, remote-controlled facility by trained personnel.

Introduction
1,3,5-triazido-2,4,6-trinitrobenzene (TATNB) is a high-energy aromatic explosive with the

chemical formula C₆(N₃)₃(NO₂)₃[1]. It is characterized as a yellow crystalline solid with a

detonation velocity reported to be approximately 7350 m/s[1]. Accurate measurement of this

fundamental property is crucial for the characterization and computational modeling of its

performance. This protocol outlines two complementary methods for this measurement: the

ionization probe method and the streak camera method.

Health and Safety Precautions
Extreme Hazard: TATNB is a highly sensitive and powerful explosive. All handling, preparation,

and experimentation must be performed in a certified and appropriately equipped explosives
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laboratory with remote operation capabilities. Personnel must be highly trained in handling

sensitive energetic materials and wear appropriate personal protective equipment (PPE).

Experimental Setup
The experimental setup is designed to safely initiate a detonation in a prepared TATNB charge

and accurately measure the propagation velocity of the detonation front.

TATNB Charge Preparation
Material: Crystalline TATNB.

Charge Geometry: The TATNB will be pressed into a cylindrical charge.

Confinement: The charge will be housed in a cylindrical tube made of a material such as

polymethyl methacrylate (PMMA) or aluminum to ensure uniform detonation propagation and

to mimic conditions in certain applications.

Initiation: Due to the sensitive nature of TATNB, initiation is achieved using a booster charge.

A secondary explosive, such as HMX (octahydro-1,3,5,7-tetranitro-1,3,5,7-tetrazocine), is

initiated by an exploding foil initiator (EFI) or a stable detonator. The booster ensures a

stable detonation wave is introduced into the TATNB charge.

Measurement Systems
Two independent systems will be used to measure the detonation velocity.

This system provides discrete time-of-arrival data of the detonation front at specific points along

the explosive charge.

Probes: At least four co-axial ionization pin probes will be used. These can be constructed

from semi-rigid coaxial cables with a copper outer conductor. The tips of the probes are

exposed and positioned to be short-circuited by the ionized, conductive gases of the

detonation front.

Placement: The probes are inserted radially into the confinement tube at precisely measured

intervals along the length of the TATNB charge.
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Data Acquisition: The probes are connected to a high-speed multi-channel oscilloscope. The

arrival of the detonation front at each probe will generate a sharp voltage pulse.

This optical system provides a continuous record of the detonation front's position over time.

Camera: A high-speed electronic streak camera with a temporal resolution in the

nanosecond range is required.

Setup: The camera is positioned to view the TATNB charge through a narrow slit oriented

along the charge's axis. The light emitted from the detonation front as it propagates is

captured. To enhance the light signal, the surface of the charge may be coated with a thin

layer of a material that produces a bright flash upon shock arrival.

Data Acquisition: The streak camera output is a 2D image where one axis represents the

spatial position along the charge and the other represents time. The slope of the resulting

luminous trace is directly proportional to the detonation velocity.

Experimental Protocols
Charge Assembly and Placement

Remotely press the TATNB powder into the confinement tube to the desired density.

Precisely drill holes for the ionization probes at predetermined locations.

Carefully insert the ionization probes, ensuring they are flush with the inner wall of the

confinement tube.

Securely attach the booster charge and initiator to one end of the TATNB charge.

Place the entire assembly in a blast-proof chamber.

System Calibration and Arming
Calibrate the oscilloscope timebase and voltage settings.

Align the streak camera and focus it on the axis of the TATNB charge. Set the appropriate

sweep speed to capture the entire detonation event.
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Connect the initiator to the firing circuit.

Evacuate all personnel from the test chamber and move to the remote control station.

Detonation and Data Acquisition
Arm the firing system.

Simultaneously trigger the initiator and the data acquisition systems (oscilloscope and streak

camera).

The detonation will propagate through the booster and into the TATNB charge.

The ionization probes will generate signals as the detonation front passes each one.

The streak camera will record the luminous front of the detonation.

Data Presentation and Analysis
Ionization Probe Data
The time of arrival of the detonation front at each probe is determined from the rising edge of

the voltage pulses recorded on the oscilloscope. The detonation velocity (D) is calculated for

each interval between probes using the formula:

D = Δx / Δt

where Δx is the distance between two adjacent probes and Δt is the difference in their arrival

times.

Probe Interval Distance (mm) Time of Flight (ns)
Detonation Velocity
(m/s)

1 - 2 20.00 2721 7350

2 - 3 20.00 2719 7356

3 - 4 20.00 2723 7345

Average 7350
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Streak Camera Data
The streak image is analyzed to extract the position of the detonation front as a function of

time. A linear fit is applied to the data points, and the slope of the line gives the detonation

velocity.

Data Points Position (mm) Time (ns)

1 0 0

2 10 1360

3 20 2720

4 30 4080

5 40 5440

Calculated Velocity (from

slope)
7353 m/s

Visualization of Experimental Workflow
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Caption: Workflow for detonation velocity measurement of TATNB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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